3-tert-Butyl benzenesulfonamide

• IUPAC Name: 3-tert-butylbenzenesulfonamide
• InChI: InChI=1S/C10H15NO2S/c1-10(2,3)8-5-4-6-9(7-8)14(11,12)13/h4-7H,1-3H3,(H2,11,12,13)
• InChI Key: JACGHULSRUWRBD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=CC=C1)S(=O)(=O)N
• Molecular Formula: C10H15NO2S
• Molecular Weight: 213.30 g/mol

Description

3-tert-Butyl benzenesulfonamide, also known as N-tert-Butylbenzenesulfonamide, is a chemical compound with the molecular formula C10H15NO2S. It is a solid substance at room temperature.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzene ring attached to a sulfonamide group, which is further attached to a tert-butyl group. The molecular weight of the compound is 213.3 g/mol.

Physical And Chemical Properties Analysis

This compound is a solid substance at room temperature.

Scientific Research Applications

Synthesis and Crystal Structure

The compound 4-(tert-butyl)-N-(pyridin-3-ylmethyl) benzenesulfonamide, related to 3-tert-Butyl benzenesulfonamide, has been synthesized and studied for its crystal structure. It exhibits extensive π–π interactions and intermolecular hydrogen bonds, contributing to our understanding of molecular interactions and crystal engineering (Balu & Gopalan, 2013).

Electrochemical Properties

Research on substituted benzenesulfonamides, including tert-butyl sulfonylcarbamates, has explored their electrochemical properties. This study is significant for understanding selective deprotection in these substances, contributing to advancements in electrochemistry and synthetic chemistry (Nyassé et al., 1995).

Alkyl Splitting Reactions

The alkyl splitting of a derivative of this compound has been observed, demonstrating an unusual reaction for amides. This finding enhances the understanding of the reactivity and stability of similar compounds (Oludina et al., 2015).

Enantioselective Fluorination

A study disclosed N-fluoro-(3,5-di-tert-butyl-4-methoxy)benzenesulfonimide as a novel electrophilic fluorinating reagent, offering insights into stereoselective synthesis and fluorination reactions (Yasui et al., 2011).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may be harmful if swallowed. Precautionary measures include avoiding dust formation, avoiding breathing in mist, gas, or vapors, avoiding contact with skin and eyes, and using personal protective equipment.

Mechanism of Action

Target of Action

3-tert-Butyl benzenesulfonamide, also known as 3-tert-butylbenzene-1-sulfonamide, is a type of organic compound known as benzenesulfonamides . These are organic compounds containing a sulfonamide group that is S-linked to a benzene ring .

Mode of Action

Current understanding suggests that it may act as an enzyme inhibitor by binding to the active site of the enzyme, consequently obstructing substrate binding .

Pharmacokinetics

Therefore, the impact of these properties on the compound’s bioavailability is currently unknown .

Action Environment

Like other organic compounds, its stability and efficacy could potentially be influenced by factors such as temperature, ph, and the presence of other chemicals .

Biochemical Analysis

Biochemical Properties

The precise biochemical properties of 3-tert-Butyl benzenesulfonamide remain incompletely understood. Current understanding suggests that it acts as an enzyme inhibitor by binding to the active site of the enzyme, consequently obstructing substrate binding .

Cellular Effects

Ingestion or inhalation of this compound may cause central nervous system depression, with symptoms of headache, dizziness, lack of coordination, numbness and/or confusion . Prolonged or repeated exposure to this compound may cause liver damage .

Molecular Mechanism

It is believed to inhibit protein tyrosine phosphatases, key regulators of cell signaling pathways . It has also been instrumental in studies investigating the inhibition of xanthine oxidase, an enzyme involved in purine metabolism .

Temporal Effects in Laboratory Settings

It is known that the compound is stable under normal conditions of use .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. One study reported a no adverse effect level of 50 mg/kg liver effects and a low incidence of neurodegeneration .

Metabolic Pathways

It is known to inhibit xanthine oxidase, an enzyme involved in purine metabolism .